Cas no 945256-29-1 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 945256-29-1
• MF: C₁₃H₁₇BN₂O₂
• MW: 244.097283124924
• MDL: MFCD11616359
• CID: 833014
• PubChem ID: 49758872
• Update Time: 2025-05-19

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• 7-Azaindole-3-boronic Acid Pinacol Ester
• 1H-Pyrrolo[2,3-b]pyridine, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1H-PYRROLO[2,3-B]PYRIDINE,3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)
• 1H-Pyrrolo[2,3-b]pyridine-3-boronic acid pinacol ester
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)-7-azaindole
• (1H-Pyrrolo[2,3-b]pyridin-3-yl)boronic acid pinacol ester
• 7-Azaindole-3-boronicAcidPinacolEster
• FCH2719285
• MB09971
• OR361596
• SY027749
• AX8170005
• EN300-
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (ACI)

• MDL： MFCD11616359
• Inchi： 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-8-16-11-9(10)6-5-7-15-11/h5-8H,1-4H3,(H,15,16)
• InChI Key： UDWFQODVYQOMET-UHFFFAOYSA-N
• SMILES： N1C2NC=C(C=2C=CC=1)B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 244.13800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 47.14000
• LogP: 1.86210

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

The compound with CAS No 945256-29-1, known as 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in advanced materials and electronic devices.

The molecular structure of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine consists of a pyrrolopyridine core substituted with a tetramethyl dioxaborolane moiety. The pyrrolopyridine system is a fused bicyclic structure that combines the properties of both pyrrole and pyridine rings. This combination imparts the molecule with unique electronic properties and makes it an attractive candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic devices. The tetramethyl dioxaborolane substituent plays a crucial role in modulating the electronic properties of the molecule. Research has shown that this substituent can significantly influence the absorption and emission characteristics of the compound when incorporated into thin films or other material systems.

In terms of synthesis methods for 3-(4,4,5,5-Tetramethyl-1,3,dioxaborolan-2-yl)-1H-pyrrolo[2,b]pyridine, chemists have employed various strategies to optimize yield and purity. One common approach involves a two-step synthesis process: first synthesizing the pyrrolopyridine core through cyclization reactions and then introducing the dioxaborolane substituent via nucleophilic substitution or coupling reactions.

The application of this compound extends beyond materials science into other areas such as catalysis and drug delivery systems. Its unique electronic properties make it a promising candidate for use as a catalyst in organic reactions or as a component in drug delivery systems where controlled release is desired.

From an environmental standpoint, 3-(4,Tetramethyl,dioxaborolan,yli) - 1H - pyrrolo [ 2 , 3 - b ] pyridine has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions it can undergo biodegradation without posing significant risks to the environment.

In conclusion, 3-(4,Tetramethyl,dioxaborolan,yli) - 1H - pyrrolo [ 2 , 3 - b ] pyridine (CAS No 945256 - 29 - 1) represents a cutting-edge material with diverse applications across multiple scientific disciplines. Its unique structure and tunable properties continue to make it an area of active research interest.